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Compound of Interest

Compound Name: Clk1-IN-3

Cat. No.: B10861354

For researchers, scientists, and drug development professionals, ensuring laboratory safety
extends beyond experiments to the proper disposal of chemical reagents. This guide provides
essential, step-by-step procedures for the safe disposal of Clk1-IN-3, a potent and selective
CIk1 inhibitor. Adherence to these guidelines is critical for protecting both laboratory personnel
and the environment.

The primary safety concern with Clk1-IN-3 is its environmental toxicity. According to its Safety
Data Sheet (SDS), it is very toxic to aquatic life with long-lasting effects[1]. Therefore,
preventing its release into the environment is paramount. The compound is also harmful if
swallowed[1].

Step-by-Step Disposal Protocol

This protocol is based on the precautionary statements and hazard information provided in the
Safety Data Sheet for Clk1-IN-3.

e Collection of Waste:

o All materials contaminated with Clk1-IN-3, including unused compound, solutions,
contaminated personal protective equipment (PPE) such as gloves and lab coats, and any
contaminated labware (e.g., pipette tips, vials), must be collected for disposal.

o If a spill occurs, it should be collected immediately ("Collect spillage") to prevent
environmental release[1].
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e Waste Segregation and Containerization:
o Use a dedicated, clearly labeled, and sealed waste container for all CIk1-IN-3 waste.
o The container must be compatible with the chemical properties of the waste.

o The label should clearly indicate "Hazardous Waste: Clk1-IN-3" and include appropriate
hazard symbols (e.g., harmful, environmental hazard).

o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure area away
from incompatible materials such as strong acids/alkalis and strong oxidizing/reducing
agents[1].

o Follow the recommended storage conditions for the compound, which is typically at -20°C
for the powder and -80°C for solutions, to maintain stability until disposal[1][2].

» Final Disposal:

o The ultimate disposal method must be through an approved hazardous waste disposal
facility ("Dispose of contents/ container to an approved waste disposal plant”)[1].

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste. They will have established procedures and
licensed contractors for this purpose.

o Under no circumstances should Clk1-IN-3 or its containers be disposed of in the regular
trash or poured down the drain. This is to "Avoid release to the environment"[1].

Quantitative Data for Clk1-IN-3

For easy reference, the following table summarizes key quantitative data for Clk1-IN-3.
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Property Value Reference
Molecular Formula C24H23FN60O [11[3]
Molecular Weight 430.48 g/mol [1]

CAS Number 2922550-28-3 [11[3]114]
IC50 (CIk1) 5nM [2][4]

IC50 (CIk2) 42 nM [2][4]

IC50 (Clk4) 108 nM [2][4]
Storage (Powder) -20°C for 2 years [4]

Storage (in DMSO) -80°C for 6 months [2]14]

Experimental Workflow for Safe Disposal

The following diagram illustrates the logical workflow for the proper handling and disposal of
Clk1-IN-3 waste in a laboratory setting.
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Clk1-IN-3 Disposal Workflow
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Caption: Workflow for the safe disposal of Clk1-IN-3 waste.

By implementing these procedures, laboratories can ensure the safe and environmentally
responsible disposal of Clk1-IN-3, fostering a culture of safety and building trust in their
operational practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Clk1-IN-3]2922550-28-3|MSDS [dcchemicals.com]

e 2. medchemexpress.com [medchemexpress.com]

e 3. medkoo.com [medkoo.com]

e 4. Clk1-IN-3 Datasheet DC Chemicals [dcchemicals.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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